N-(2-fluorophenyl)-2-(4-methoxybenzamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-2-[(4-methoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide
• InChI: InChI=1S/C21H18FN3O3S/c1-28-13-8-6-12(7-9-13)19(26)25-21-24-18-14(10-11-17(18)29-21)20(27)23-16-5-3-2-4-15(16)22/h2-9,14H,10-11H2,1H3,(H,23,27)(H,24,25,26)
• InChI Key: CODPDZAFBFPOPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CCC3C(=O)NC4=CC=CC=C4F
• Molecular Formula: C21H18FN3O3S
• Molecular Weight: 411.5 g/mol

Description

N-(2-fluorophenyl)-2-(4-methoxybenzamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide is a useful research compound. Its molecular formula is C21H18FN3O3S and its molecular weight is 411.45. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-(4-methoxybenzamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-(4-methoxybenzamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorinated Compounds in Medical Chemistry

Fluorinated compounds, such as those studied by Lang et al. (1999), are key in the development of radiolabeled antagonists for various receptors, showing potential in brain imaging and receptor distribution studies (Lang et al., 1999). Such research indicates the importance of fluorine in enhancing the properties of pharmaceuticals, including their metabolic stability and binding affinities.

Antimicrobial and Antifungal Applications

Patel and Patel (2010) explored fluoroquinolone-based 4-thiazolidinones for their antimicrobial and antifungal activities, demonstrating the potential of fluorinated thiazole derivatives in combating microbial infections (Patel & Patel, 2010). This research suggests that compounds with a thiazole core structure, particularly those modified with fluorine, might be effective in the development of new antimicrobial agents.

Cytotoxicity and Anticancer Research

The exploration of pyrazolo[1,5-a]pyrimidines and related Schiff bases by Hassan et al. (2015) for their cytotoxic activity against human cancer cell lines offers insights into the potential anticancer applications of complex heterocyclic compounds (Hassan et al., 2015). Such studies underscore the importance of structural diversity in the search for novel anticancer agents.

Fluorophores for Imaging Applications

Research by Witalewska et al. (2019) on N-ethoxycarbonylpyrene- and perylene thioamides as building blocks for fluorescent dyes highlights the utility of fluorinated compounds in creating sensitive imaging tools for biological research (Witalewska et al., 2019). These fluorophores can be used in a range of applications from molecular biology to analytical chemistry, showcasing the versatility of such compounds.